Cas no 1516728-46-3 (3-ethylpiperidine-4-carboxylic acid)

• Product Name: 3-ethylpiperidine-4-carboxylic acid
• CAS No: 1516728-46-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6262481
• PubChem ID: 77637254
• Update Time: 2025-07-21

3-ethylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethylpiperidine-4-carboxylic acid
• 1516728-46-3
• EN300-1477595

• Inchi： 1S/C8H15NO2/c1-2-6-5-9-4-3-7(6)8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11)
• InChI Key： WGRLEOXKSPFTNH-UHFFFAOYSA-N
• SMILES： OC(C1CCNCC1CC)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-ethylpiperidine-4-carboxylic acid

Introduction to 3-ethylpiperidine-4-carboxylic acid (CAS No. 1516728-46-3)

3-ethylpiperidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1516728-46-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This piperidine derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound features a six-membered heterocyclic ring substituted with an ethyl group at the 3-position and a carboxylic acid functional group at the 4-position, making it a valuable building block for synthesizing more complex molecules.

The structure of 3-ethylpiperidine-4-carboxylic acid contributes to its unique chemical properties, which include moderate solubility in polar organic solvents and reactivity that allows for further functionalization. These characteristics make it particularly useful in the synthesis of pharmacologically active agents. Recent advancements in drug discovery have highlighted the importance of piperidine derivatives, with modifications at various positions of the ring being explored for enhanced biological activity.

In the context of modern pharmaceutical development, 3-ethylpiperidine-4-carboxylic acid has been investigated for its role in developing novel therapeutic agents. Piperidine scaffolds are widely prevalent in approved drugs due to their ability to mimic biological structures and interact effectively with biological targets. The introduction of an ethyl group at the 3-position and a carboxylic acid moiety at the 4-position enhances the compound's utility as an intermediate in synthetic pathways, enabling the creation of more intricate molecular architectures.

Recent studies have demonstrated the compound's potential in the synthesis of bioactive molecules. For instance, researchers have explored its use in creating derivatives with antimicrobial and anti-inflammatory properties. The carboxylic acid group provides a site for further derivatization, allowing chemists to introduce additional functional groups that can modulate biological activity. This flexibility has made 3-ethylpiperidine-4-carboxylic acid a subject of interest in both academic and industrial research settings.

The pharmaceutical industry has been particularly keen on exploring piperidine derivatives due to their favorable pharmacokinetic profiles. Modifications to the piperidine ring, such as those seen in 3-ethylpiperidine-4-carboxylic acid, can influence solubility, metabolic stability, and binding affinity to biological targets. This has led to increased interest in synthesizing and optimizing such compounds for therapeutic applications. The compound's unique structural features make it a promising candidate for further investigation into potential drug candidates.

Moreover, 3-ethylpiperidine-4-carboxylic acid has found applications beyond traditional pharmaceuticals. Its structural motif is also relevant in materials science, where piperidine derivatives are used to develop novel polymers and functional materials. The ability to incorporate this compound into larger molecular frameworks opens up possibilities for creating advanced materials with specific properties tailored for industrial applications.

The synthesis of 3-ethylpiperidine-4-carboxylic acid typically involves multi-step organic reactions that build upon readily available starting materials. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in research and development programs. The growing interest in this derivative underscores its importance as a key intermediate in modern chemical synthesis.

In conclusion, 3-ethylpiperidine-4-carboxylic acid (CAS No. 1516728-46-3) represents a significant compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for chemists engaged in drug discovery and material development. As research continues to uncover new possibilities for this derivative, its role in advancing scientific and industrial applications is expected to grow.